8-OCTADECYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
8-OCTADECYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
111024-84-1
VCID:
VC0010006
InChI:
InChI=1S/C34H46O10S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-44-29-23-30(45(35,36)37)26-20-21-28-32(47(41,42)43)24-31(46(38,39)40)27-19-18-25(29)33(26)34(27)28;;;/h18-21,23-24H,2-17,22H2,1H3,(H,35,36,37)(H,38,39,40)(H,41,42,43);;;/q;3*+1/p-3
SMILES:
CCCCCCCCCCCCCCCCCCOC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C34H43Na3O10S3
Molecular Weight:
776.9 g/mol
8-OCTADECYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
CAS No.: 111024-84-1
Main Products
VCID: VC0010006
Molecular Formula: C34H43Na3O10S3
Molecular Weight: 776.9 g/mol
| CAS No. | 111024-84-1 |
|---|---|
| Product Name | 8-OCTADECYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT |
| Molecular Formula | C34H43Na3O10S3 |
| Molecular Weight | 776.9 g/mol |
| IUPAC Name | trisodium;8-octadecoxypyrene-1,3,6-trisulfonate |
| Standard InChI | InChI=1S/C34H46O10S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-44-29-23-30(45(35,36)37)26-20-21-28-32(47(41,42)43)24-31(46(38,39)40)27-19-18-25(29)33(26)34(27)28;;;/h18-21,23-24H,2-17,22H2,1H3,(H,35,36,37)(H,38,39,40)(H,41,42,43);;;/q;3*+1/p-3 |
| Standard InChIKey | IABMEQMYXMSMGI-UHFFFAOYSA-K |
| SMILES | CCCCCCCCCCCCCCCCCCOC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| PubChem Compound | 14099334 |
| Last Modified | Nov 11 2021 |
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